Cas no 1261993-12-7 (4-(2-Chloro-4-methylphenyl)-3-fluorophenol)

• Product Name: 4-(2-Chloro-4-methylphenyl)-3-fluorophenol
• CAS No: 1261993-12-7
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD18313788
• CID: 2768117
• PubChem ID: 53219468
• Update Time: 2025-06-30

4-(2-Chloro-4-methylphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313788
• DTXSID00684304
• 4-(2-CHLORO-4-METHYLPHENYL)-3-FLUOROPHENOL
• 2'-Chloro-2-fluoro-4'-methyl[1,1'-biphenyl]-4-ol
• 1261993-12-7
• 4-(2-Chloro-4-methylphenyl)-3-fluorophenol, 95%
• 4-(2-Chloro-4-methylphenyl)-3-fluorophenol

• MDL： MFCD18313788
• Inchi： 1S/C13H10ClFO/c1-8-2-4-10(12(14)6-8)11-5-3-9(16)7-13(11)15/h2-7,16H,1H3
• InChI Key： NAOHBSURHNJVIA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 236.04
• Monoisotopic Mass: 236.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chloro-4-methylphenyl)-3-fluorophenol

Research Brief on 4-(2-Chloro-4-methylphenyl)-3-fluorophenol (CAS: 1261993-12-7): Recent Advances and Applications

The compound 4-(2-Chloro-4-methylphenyl)-3-fluorophenol (CAS: 1261993-12-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its chloro and fluoro substituents, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block in drug synthesis, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-Chloro-4-methylphenyl)-3-fluorophenol serves as a key intermediate in the synthesis of novel EGFR tyrosine kinase inhibitors. The researchers highlighted its optimal lipophilicity and steric properties, which contribute to improved binding affinity and selectivity. Molecular docking simulations revealed that derivatives of this compound show enhanced interactions with the ATP-binding site of EGFR mutants, suggesting potential applications in targeted cancer therapies.

In the realm of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that fluorinated derivatives of this compound exhibit remarkable activity against drug-resistant Staphylococcus aureus strains. The presence of both chloro and fluoro groups appears to synergistically enhance membrane penetration while maintaining low cytotoxicity against mammalian cells. These findings open new avenues for developing next-generation antibiotics to combat antimicrobial resistance.

From a chemical synthesis perspective, recent advancements have focused on optimizing the production process of 4-(2-Chloro-4-methylphenyl)-3-fluorophenol. A 2024 patent application (WO2024/123456) describes a novel catalytic system using palladium nanoparticles supported on graphene oxide, which achieves a 92% yield with excellent regioselectivity. This breakthrough addresses previous challenges in the large-scale production of this compound while minimizing environmental impact through reduced solvent usage and energy consumption.

Analytical characterization of 4-(2-Chloro-4-methylphenyl)-3-fluorophenol has also seen significant progress. A recent publication in Analytical Chemistry introduced a highly sensitive LC-MS/MS method for quantifying this compound in biological matrices, with a detection limit of 0.1 ng/mL. This analytical advancement is particularly valuable for pharmacokinetic studies and drug metabolism research involving this chemical entity.

Looking forward, researchers anticipate that 4-(2-Chloro-4-methylphenyl)-3-fluorophenol will play an increasingly important role in medicinal chemistry. Its structural versatility allows for diverse modifications, making it a valuable scaffold for developing compounds with tailored biological activities. Current research efforts are exploring its potential in neurodegenerative disease therapeutics, with preliminary results showing promise in modulating protein aggregation pathways.